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A Comparative Guide to the Chemical
Resistance of Nylons

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical resistance of four common types of
nylons: Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12. The information presented herein is
intended to assist in material selection for applications where chemical exposure is a critical
factor. The data is compiled from various industry sources and is supported by standardized
experimental protocols.

Data Presentation: Chemical Resistance of Nylons

The chemical resistance of nylons is influenced by several factors, including the specific type of
nylon, the chemical's concentration, temperature, and the duration of exposure. Generally,
nylons exhibit excellent resistance to hydrocarbons, oils, and greases. However, they are
susceptible to degradation by strong acids and bases. The following table summarizes the
chemical resistance of Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12 to a range of common
chemicals. The ratings are based on a combination of qualitative industry data and, where
available, quantitative experimental results.

Table 1: Comparative Chemical Resistance of Various Nylons
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Chemical

Nylon 6 Nylon 6/6 Nylon 11 Nylon 12
Reagent
Acids (Dilute) Fair to Good Fair to Good Good Good
Acids

Poor Poor Poor Poor
(Concentrated)
Bases (Dilute) Good Good Excellent Excellent
Bases ] ]

Fair Fair Good Good
(Concentrated)
Alcohols (e.g.,

Excellent Excellent Excellent Excellent
Ethanol)
Aldehydes Good Good Good Good
Aliphatic

Excellent Excellent Excellent Excellent
Hydrocarbons
Aromatic

Excellent Excellent Excellent Excellent
Hydrocarbons
Esters Excellent Excellent Excellent Excellent
Ethers Excellent Excellent Excellent Excellent
Gasoline Excellent Excellent Excellent Excellent
Glycols Excellent Excellent Excellent Excellent
Halogenated

Good Good Good Good
Hydrocarbons
Ketones Excellent Excellent Excellent Excellent
Mineral QOils Excellent Excellent Excellent Excellent
Oxidizing Agents  Poor Poor Poor Poor
Phenols Poor (dissolves) Poor (dissolves) Poor (dissolves) Poor (dissolves)

Salt Solutions

(Inorganic)

Good

Good Excellent Excellent
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Water (Room Excellent (low Excellent (low
Good (absorbs) Good (absorbs) ) )
Temp) absorption) absorption)

Note:These are general guidelines. It is crucial to conduct specific testing for your application,
as performance can vary based on exact conditions and material grade.

Experimental Protocols

The evaluation of chemical resistance of nylons is primarily conducted following standardized
methods, with ASTM D543 being the most widely recognized.[1][2] This standard provides a
framework for assessing the effect of chemical reagents on the properties of plastics.

Objective: To determine the resistance of different nylon types to various chemical agents by
measuring changes in physical and mechanical properties after exposure.

Materials and Equipment:

o Test specimens of Nylon 6, Nylon 6/6, Nylon 11, and Nylon 12 with standardized dimensions
(e.g., tensile bars).

» A selection of chemical reagents (acids, bases, solvents, etc.).
» Immersion tanks or containers with sealed lids.

¢ Analytical balance for weight measurements.

o Calipers or micrometer for dimensional measurements.

» Tensile testing machine.

o Controlled temperature environment (oven or water bath).

o Personal Protective Equipment (PPE).

Procedure (Based on ASTM D543, Practice A - Immersion Test):
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« Initial Measurements: Prior to immersion, each test specimen is weighed and its dimensions
are precisely measured.[3] At least five specimens are typically used for each nylon type and
chemical combination.[3]

o Immersion: The specimens are fully immersed in the chemical reagent in a sealed container.
[2] The immersion is carried out for a specified duration and at a controlled temperature.
Common test durations are 24 hours, 7 days, or longer, and temperatures may be ambient
or elevated to simulate service conditions.[4]

o Post-Immersion Analysis: After the specified immersion period, the specimens are removed
from the reagent, gently wiped dry, and immediately re-weighed and re-measured to
determine any changes in mass and dimensions (swelling or shrinkage).[3]

» Visual Inspection: The specimens are visually inspected for any signs of degradation, such
as discoloration, cracking, crazing, or dissolution.[3]

» Mechanical Property Testing: The tensile strength and elongation at break of the exposed
specimens are measured using a tensile testing machine.[3] These results are then
compared to the properties of unexposed control specimens to quantify the effect of the
chemical agent on the mechanical integrity of the nylon.[3]

o Data Reporting: The results are reported as the percentage change in weight, dimensions,
tensile strength, and elongation. Visual observations are also documented.[3]

Visualization of Nylon Degradation Pathway

The primary mechanism of chemical attack on nylons by strong acids and bases is the
hydrolysis of the amide linkages in the polymer chain.[5] This process leads to a reduction in
molecular weight and a corresponding loss of mechanical properties. The following diagram
illustrates this degradation pathway.
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Base-Catalyzed Hydrolysis
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Acid-Catalyzed Hydrolysis

Nylon Polymer Chain H+ Protonation of H20 Nucleophilic Attack

. Carboxylic Acid and
(-CO-NH-) Carbonyl Oxygen by Water Ranitile B Qv Amine Salt

Click to download full resolution via product page
Caption: Acid and base-catalyzed hydrolysis of the amide bond in nylon.

Disclaimer: The information provided in this guide is for general informational purposes only. It
is essential to conduct thorough testing under your specific application conditions to ensure
material compatibility and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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